Cas no 2172390-29-1 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172390-29-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6234965
• PubChem ID: 165746260
• Update Time: 2025-06-15

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid
• EN300-1507898
• 2172390-29-1
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-2-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18(25(30)29-13-12-19(26(31)32)14-17(29)2)15-28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： YKLFXGXTSFCOPG-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172390-29-1)

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172390-29-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpiperidine-4-carboxylic acid backbone, makes it a critical intermediate in the development of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in peptide coupling reactions and drug discovery.

The compound's Fmoc-protected amino acid moiety is particularly valuable in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for therapeutic peptides and bioconjugates, CAS No. 2172390-29-1 has gained attention for its ability to enhance yield and purity in complex peptide sequences. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its importance, as computational models frequently identify derivatives of this compound for targeted drug delivery applications.

From a chemical perspective, the 2-methylpiperidine-4-carboxylic acid segment contributes to the compound's stereochemical diversity, enabling the creation of chiral building blocks for asymmetric synthesis. This feature aligns with the pharmaceutical industry's focus on enantioselective catalysis and stereocontrolled drug development. Additionally, the Fmoc group offers orthogonal protection, allowing selective deprotection in multi-step syntheses—a key advantage for researchers exploring combinatorial chemistry libraries.

In the context of green chemistry, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid has been studied for its compatibility with environmentally friendly solvents and catalytic systems. As sustainability becomes a priority in pharmaceutical manufacturing, this compound's adaptability to flow chemistry and continuous processing setups positions it as a future-proof reagent. Its stability under mild conditions also reduces waste generation, addressing the industry's push toward atom-efficient synthesis.

Analytical characterization of CAS No. 2172390-29-1 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its high purity and structural integrity. These quality control measures are essential given its applications in GMP-compliant peptide production and preclinical studies. The compound's spectral data is frequently referenced in cheminformatics databases, supporting machine learning approaches to molecular property prediction.

Emerging applications of this compound include its use in proteolysis-targeting chimeras (PROTACs) and peptide-drug conjugates (PDCs), two rapidly expanding areas in oncology research. Its structural flexibility allows conjugation with E3 ligase ligands or cytotoxic payloads, making it valuable for designing next-generation therapeutics. These developments correlate with increasing searches for "Fmoc-piperidine derivatives in cancer therapy" and "peptide linker chemistry" across scientific literature databases.

For synthetic chemists, handling 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-2-methylpiperidine-4-carboxylic acid requires standard air-sensitive techniques due to the Fmoc group's photosensitivity. Best practices include storage under inert atmosphere and protection from UV light—topics frequently discussed in chemical forum threads and laboratory safety guidelines. These precautions ensure optimal performance in automated peptide synthesizers, where the compound is increasingly employed for parallel synthesis workflows.

The commercial availability of CAS No. 2172390-29-1 through specialized fine chemical suppliers has expanded significantly, reflecting its rising demand in contract research organizations (CROs) and academic core facilities. Pricing trends indicate growing market adoption, particularly for research-grade and GMP-grade material. This economic aspect is often explored in pharmaceutical industry reports analyzing the peptide synthesis reagents market.

Future research directions may explore the compound's potential in macrocyclic peptide formation or as a scaffold for allosteric modulator development. Its balanced lipophilicity and hydrogen bonding capacity—quantified through computational ADMET predictions—suggest untapped applications in CNS drug discovery. These possibilities align with frequent search queries about "piperidine carboxylic acids in neurology" and "Fmoc-amino acid applications beyond peptides" in scientific search engines.